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Compound of Interest

Compound Name: (4-Pyridin-2-YL-phenyl)-acetic acid

Cat. No.: B1297503 Get Quote

An In-depth Technical Guide to (4-Pyridin-2-YL-phenyl)-acetic acid (CAS: 51061-67-7)

Abstract
(4-Pyridin-2-YL-phenyl)-acetic acid, with CAS number 51061-67-7, is a heterocyclic building

block of significant interest in medicinal chemistry and material science. Its structure, which

combines a phenylacetic acid moiety with a pyridine ring, makes it a versatile intermediate for

the synthesis of a wide range of functionalized molecules. This document provides a

comprehensive technical overview of its known properties, potential applications, and synthetic

considerations, tailored for professionals in research and development. It consolidates

available data on its physicochemical characteristics and highlights its role as a key starting

material for creating novel therapeutic agents and advanced materials.

Physicochemical Properties
(4-Pyridin-2-YL-phenyl)-acetic acid is typically supplied as a solid.[1] Its core identity and

physical state are well-defined, although comprehensive data on properties like melting point,

boiling point, and solubility are not widely published. The key identifiers and characteristics are

summarized below.
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Property Value Reference

CAS Number 51061-67-7 [1][2][3][4][5]

Molecular Formula C₁₃H₁₁NO₂ [1][2][4][5]

Molecular Weight 213.24 g/mol [1]

IUPAC Name
2-(4-pyridin-2-ylphenyl)acetic

acid
[2]

Synonyms 4-(2'-Pyridyl)phenylacetic acid [1][6]

Appearance Brown solid [1]

Purity ≥ 95% (Assay) [1]

Storage Conditions Store at 0-8 °C [1]

Synthesis and Logical Workflow
While this compound is commercially available as a research chemical, detailed experimental

protocols for its synthesis are not extensively documented in publicly accessible literature.

However, a logical and common approach for its synthesis involves a cross-coupling reaction,

such as the Suzuki coupling. This method is a cornerstone of modern organic synthesis for

creating biaryl systems.

A plausible synthetic workflow would involve coupling a protected 4-halophenylacetic acid

derivative with a suitable pyridine-2-boronic acid or ester, followed by deprotection. This

strategy offers a reliable pathway to the target molecule.
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Caption: Proposed general synthetic workflow for (4-Pyridin-2-YL-phenyl)-acetic acid.
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Applications in Research and Development
The utility of (4-Pyridin-2-YL-phenyl)-acetic acid stems from its bifunctional nature, offering

reactive sites at both the carboxylic acid group and the pyridine ring. This makes it a valuable

intermediate in several high-value research and development sectors.[1]

Pharmaceutical Development: It serves as a crucial building block for synthesizing more

complex molecules with potential therapeutic value. Its structure is found in scaffolds

targeting neurological disorders and is explored for creating novel anti-inflammatory and

analgesic agents.[1]

Agrochemicals: The compound is utilized in the development of new agrochemicals,

including effective herbicides and pesticides.[1]

Material Science: Researchers are exploring its use in creating advanced materials, such as

specialized polymers and coatings that may exhibit enhanced thermal stability and chemical

resistance.[1]

Biochemical and Analytical Research: It functions as a tool compound in studies of enzyme

interactions and metabolic pathways and is used in the development of new analytical

methods.[1]

The following diagram illustrates the central role of this compound as a precursor in various

application streams.
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Caption: Applications of (4-Pyridin-2-YL-phenyl)-acetic acid as a core intermediate.
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Biological Activity and Pharmacokinetics
There is limited publicly available information on the specific biological activity or

pharmacokinetic profile of (4-Pyridin-2-YL-phenyl)-acetic acid itself. Its primary role is that of

a precursor or intermediate. The biological properties of interest typically arise after its

modification into more complex final products, such as amides or esters.

For instance, studies on related structures like 2-phenyl-N-(pyridin-2-yl)acetamides have shown

potential antimycobacterial activity, but this activity is a feature of the amide derivative, not the

parent acetic acid.[7] Any evaluation of biological function should be directed at the final

compounds synthesized from this intermediate rather than the intermediate itself.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis or use of (4-Pyridin-2-YL-phenyl)-
acetic acid are proprietary to the manufacturers and researchers who utilize it. However, a

general protocol for a reaction involving its carboxylic acid group, such as amide bond

formation, is provided for illustrative purposes.

Illustrative Protocol: General Amide Synthesis

Disclaimer: This is a generalized procedure and must be adapted and optimized for specific

substrates and scales. Appropriate safety precautions must be taken.

Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve (4-Pyridin-2-YL-phenyl)-acetic acid (1.0 equivalent) in a suitable

anhydrous solvent (e.g., Dichloromethane or Dimethylformamide).

Activation: Add a coupling agent (e.g., HATU, HOBt/EDC) (1.1 equivalents) and a non-

nucleophilic base such as Diisopropylethylamine (DIPEA) (2.0 equivalents). Stir the mixture

at room temperature for 20-30 minutes to activate the carboxylic acid.

Amine Addition: Add the desired primary or secondary amine (1.0-1.2 equivalents) to the

activated mixture.

Reaction: Allow the reaction to stir at room temperature. Monitor the progress using an

appropriate technique, such as Thin-Layer Chromatography (TLC) or Liquid
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Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-24

hours.

Work-up and Purification: Upon completion, quench the reaction with water or a saturated

aqueous solution of ammonium chloride. Extract the product with a suitable organic solvent

(e.g., Ethyl Acetate). Wash the combined organic layers with brine, dry over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product

using column chromatography on silica gel to yield the desired amide.

Safety and Handling
As with any laboratory chemical, (4-Pyridin-2-YL-phenyl)-acetic acid should be handled with

care in a well-ventilated area, preferably a fume hood. Standard personal protective equipment

(PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. For

specific safety, hazard, and disposal information, users must consult the Safety Data Sheet

(SDS) provided by the supplier. The compound should be stored under recommended

conditions, typically at 0-8 °C, to ensure its stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(4-Pyridin-2-YL-phenyl)-acetic acid CAS number 51061-
67-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297503#4-pyridin-2-yl-phenyl-acetic-acid-cas-
number-51061-67-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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